Cas no 1049514-60-4 (N-(2,6-dimethylphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide)

• Product Name: N-(2,6-dimethylphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• CAS No: 1049514-60-4
• MF: C₁₈H₂₁NOS
• MW: 299.430443525314
• CID: 5880638
• PubChem ID: 42435550
• Update Time: 2025-06-28

N-(2,6-dimethylphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2,6-dimethylphenyl)-1-thiophen-2-ylcyclopentane-1-carboxamide
• N-(2,6-dimethylphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• N-(2,6-dimethylphenyl)-1-(thiophen-2-yl)cyclopentanecarboxamide
• F5310-0114
• AKOS024506175
• 1049514-60-4
• VU0641463-1

• Inchi： 1S/C18H21NOS/c1-13-7-5-8-14(2)16(13)19-17(20)18(10-3-4-11-18)15-9-6-12-21-15/h5-9,12H,3-4,10-11H2,1-2H3,(H,19,20)
• InChI Key： YRZFPTVDBXQYAI-UHFFFAOYSA-N
• SMILES： C1(C2SC=CC=2)(C(NC2=C(C)C=CC=C2C)=O)CCCC1

Computed Properties

• Exact Mass: 299.13438547g/mol
• Monoisotopic Mass: 299.13438547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 57.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(2,6-dimethylphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide

Research Brief on N-(2,6-dimethylphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS: 1049514-60-4): Recent Advances and Applications

N-(2,6-dimethylphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS: 1049514-60-4) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopentane-carboxamide scaffold, has been investigated for its potential therapeutic applications, particularly in the modulation of ion channels and neurological targets. Recent studies have explored its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

Recent research has focused on the compound's interaction with voltage-gated sodium channels (Na_v), where it exhibits selective inhibitory activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(2,6-dimethylphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide acts as a potent blocker of Na_v1.7, a channel implicated in pain signaling pathways. The study highlighted its potential as a non-opioid analgesic, with superior selectivity and reduced off-target effects compared to existing therapeutics.

In addition to its neurological applications, this compound has been evaluated for its anti-inflammatory properties. A preclinical study conducted in 2022 revealed its ability to suppress pro-inflammatory cytokines such as TNF-α and IL-6, suggesting potential utility in treating chronic inflammatory conditions. The mechanism of action appears to involve the modulation of NF-κB signaling, though further research is needed to elucidate the precise pathways involved.

The synthetic accessibility of N-(2,6-dimethylphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide has also been a topic of interest. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure forms of the compound, which is critical for optimizing its pharmacological profile. A 2023 Organic Letters publication detailed a novel palladium-catalyzed cyclization method that improves yield and stereoselectivity, paving the way for scalable production.

Despite these promising findings, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate moderate bioavailability and a need for formulation optimization to enhance its therapeutic window. Ongoing research aims to address these limitations through structural derivatization and prodrug strategies. The compound's safety profile and toxicity data are also under investigation, with preliminary results suggesting a favorable tolerability in animal models.

In conclusion, N-(2,6-dimethylphenyl)-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS: 1049514-60-4) represents a versatile scaffold with significant potential in drug discovery. Its dual activity in neurological and inflammatory pathways positions it as a promising candidate for multifunctional therapeutics. Future studies will likely focus on advancing its clinical development and exploring additional biological targets.